1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide

• IUPAC Name: 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide
• InChI: InChI=1S/C15H13N3O/c1-18-10-4-8-14(18)15(19)17-13-7-2-6-12-11(13)5-3-9-16-12/h2-10H,1H3,(H,17,19)
• InChI Key: OFINZFRQXNKPQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NC2=CC=CC3=C2C=CC=N3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide, also known as MQC, is a synthetic compound that has been widely studied for its potential use in scientific research. MQC is a heterocyclic compound that belongs to the pyrrole-2-carboxamide family. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of certain neurotransmitter receptors, including the α7 nicotinic acetylcholine receptor and the GABA-A receptor. By modulating the activity of these receptors, 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide is thought to enhance neurotransmission and reduce excitability in the brain.
Biochemical and Physiological Effects:
1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide has been found to exhibit a range of biochemical and physiological effects, including the ability to modulate neurotransmitter release, enhance synaptic plasticity, and reduce inflammation. It has also been found to exhibit anticonvulsant and antinociceptive effects, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide in lab experiments is its ability to modulate the activity of specific neurotransmitter receptors, allowing for the study of their function and potential therapeutic targets. However, one limitation is that the exact mechanism of action of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide. One area of interest is the development of more selective and potent analogs of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide that can be used to target specific neurotransmitter receptors. Another area of interest is the investigation of the potential therapeutic applications of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide, particularly in the treatment of epilepsy and chronic pain. Additionally, further research is needed to fully elucidate the mechanism of action of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide involves a multi-step process that begins with the reaction of 2,5-dimethoxyaniline with ethyl oxalyl chloride to form an intermediate compound. This intermediate is then treated with sodium methoxide to form 1-methyl-5-nitroquinoline-2-carboxylic acid ethyl ester. The final step involves the reduction of the nitro group to an amine using palladium on carbon and hydrogen gas.

Scientific Research Applications

1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to exhibit a range of pharmacological activities, including the ability to modulate the activity of certain neurotransmitter receptors. 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide has also been found to exhibit anticonvulsant and antinociceptive effects, making it a potential candidate for the treatment of epilepsy and chronic pain.